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Compound of Interest

Compound Name: Adam-20-S

Cat. No.: B12384107 Get Quote

For researchers in reproductive biology, oncology, and cell signaling, selecting the right

antibody is paramount for generating reliable and reproducible data. This guide provides a

comparative analysis of commercially available antibodies targeting ADAM20 (A Disintegrin and

Metalloproteinase Domain 20), a protein primarily expressed in the testis and implicated in

sperm maturation and fertilization. Due to the limited availability of direct quantitative

comparative studies, this guide focuses on summarizing the validation data provided by various

suppliers to aid researchers in making an informed choice for their specific application.

Performance Comparison of ADAM20 Antibodies
The following tables summarize the specifications and available performance data for several

commercially available ADAM20 antibodies. The data has been compiled from supplier

datasheets and publications. It is important to note that performance can vary depending on

the specific experimental conditions, and researchers should always perform their own

validation.

Table 1: General Specifications of ADAM20 Antibodies
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Antibody
Name/ID

Supplier
Catalog
Number

Clonality Host Immunogen

Anti-ADAM20

Antibody

Human

Protein Atlas
HPA059377 Polyclonal Rabbit

Recombinant

Human

ADAM20

ADAM20

Polyclonal

Antibody

Thermo

Fisher

Scientific

PA5-63714 Polyclonal Rabbit

Recombinant

protein

correspondin

g to Human

ADAM20

ADAM20

Antibody
MyBioSource MBS2525350 Polyclonal Rabbit

15 aa peptide

near the C

terminal of

human

ADAM20

anti-ADAM20

Antibody

antibodies-

online

ABIN723574

6
Polyclonal Rabbit

Recombinant

Human

ADAM20

ADAM20

Antibody
Boster Bio A08748 Polyclonal Rabbit

A synthetic

peptide

correspondin

g to a

sequence at

the C-

terminus of

human

ADAM20

Table 2: Application-Specific Performance of ADAM20 Antibodies
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Antibody
Name/ID

Application
Species
Reactivity

Recommended
Dilution

Validation Data
Highlights

Anti-ADAM20

Antibody

(HPA059377)

IHC-P Human 1:50 - 1:200

Strong staining in

human testis

tissue, consistent

with high

ADAM20

expression.[1]

ADAM20

Polyclonal

Antibody (PA5-

63714)

IHC-P Human Not specified

Immunohistoche

mical staining of

ADAM20 in

human testis and

endometrium

tissues.[2]

ADAM20

Antibody

(MBS2525350)

WB, IHC, ELISA Human Not specified

Supplier

indicates

suitability for

these

applications.

anti-ADAM20

Antibody

(ABIN7235746)

IHC, ELISA Human

IHC: 1:25-1:100,

ELISA: 1:2000-

1:5000

Supplier provides

recommended

dilution ranges

for IHC and

ELISA.[3][4]

ADAM20

Antibody

(A08748)

WB, IHC
Human, Mouse,

Rat

WB: 0.1-0.5

µg/ml, IHC: 0.5-1

µg/ml

Supplier provides

recommended

concentration

ranges for WB

and IHC.

Experimental Protocols
Detailed below are representative protocols for key applications. Researchers should optimize

these protocols for their specific experimental setup.
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Immunohistochemistry (IHC-P) Protocol for ADAM20
Deparaffinization and Rehydration:

Immerse slides in xylene (2 x 5 min).

Hydrate through graded ethanol series: 100% (2 x 2 min), 95% (1 min), 70% (1 min).

Rinse with distilled water.

Antigen Retrieval:

Perform heat-induced epitope retrieval (HIER) in a citrate buffer (pH 6.0) or Tris-EDTA

buffer (pH 9.0) for 20 minutes.

Allow slides to cool to room temperature.

Blocking:

Wash slides with PBS.

Incubate with a blocking solution (e.g., 3% BSA in PBS) for 1 hour at room temperature to

block non-specific binding.

Primary Antibody Incubation:

Dilute the primary ADAM20 antibody to the recommended concentration in the blocking

solution.

Incubate slides with the primary antibody overnight at 4°C.

Secondary Antibody Incubation:

Wash slides with PBS (3 x 5 min).

Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Detection:
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Wash slides with PBS (3 x 5 min).

Apply DAB substrate and incubate until the desired stain intensity develops.

Rinse with distilled water to stop the reaction.

Counterstaining, Dehydration, and Mounting:

Counterstain with hematoxylin.

Dehydrate through graded ethanol and clear in xylene.

Mount with a permanent mounting medium.

Western Blot (WB) Protocol for ADAM20
Sample Preparation:

Lyse cells or tissues in RIPA buffer with protease inhibitors.

Determine protein concentration using a BCA assay.

SDS-PAGE:

Denature protein lysates by boiling in Laemmli buffer.

Load equal amounts of protein per lane on an SDS-PAGE gel. The expected molecular

weight of ADAM20 is approximately 81.6 kDa.[5]

Protein Transfer:

Transfer proteins to a PVDF or nitrocellulose membrane.

Blocking:

Block the membrane with 5% non-fat dry milk or 3% BSA in TBST for 1 hour at room

temperature.

Primary Antibody Incubation:
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Incubate the membrane with the primary ADAM20 antibody at the recommended dilution

overnight at 4°C with gentle agitation.

Secondary Antibody Incubation:

Wash the membrane with TBST (3 x 10 min).

Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

Detection:

Wash the membrane with TBST (3 x 10 min).

Incubate with an enhanced chemiluminescence (ECL) substrate and visualize the signal

using a chemiluminescence imaging system.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol
for ADAM20

Coating:

Coat a 96-well plate with a capture antibody specific for ADAM20 overnight at 4°C.

Blocking:

Wash the plate with wash buffer (e.g., PBS with 0.05% Tween-20).

Block the wells with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room

temperature.

Sample and Standard Incubation:

Wash the plate.

Add standards and samples to the wells and incubate for 2 hours at room temperature.

Detection Antibody Incubation:

Wash the plate.
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Add a biotinylated detection antibody for ADAM20 and incubate for 1-2 hours at room

temperature.

Streptavidin-HRP Incubation:

Wash the plate.

Add streptavidin-HRP conjugate and incubate for 30 minutes at room temperature.

Substrate Development and Measurement:

Wash the plate.

Add TMB substrate and incubate in the dark until color develops.

Stop the reaction with a stop solution and read the absorbance at 450 nm.

Signaling Pathways and Experimental Workflows
ADAM20 in Sperm-Egg Interaction
ADAM20 is a member of the ADAM family of proteins that play crucial roles in cell-cell

interactions, including fertilization. It is thought to be involved in the binding of sperm to the

egg's zona pellucida and the subsequent fusion of the sperm and egg membranes.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sperm Head

Egg

Spermatozoon

Zona Pellucida

Binding

Egg Plasma
Membrane

Fusion

ADAM20

IntegrinsInteraction

Other ADAMs
(e.g., ADAM2, ADAM3)

Penetration

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select Candidate
ADAM20 Antibody

Protocol Optimization
(Concentration, Incubation)

Test on Positive Control
(e.g., Testis Tissue Lysate)

Test on Negative Control
(e.g., ADAM20-negative cell line)

Perform Target Application
(IHC, WB, ELISA)

Data Analysis and
Interpretation

Validated for Use?

Proceed with
Experiments

Yes

Re-optimize or
Select New Antibody

No

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12384107?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b12384107?utm_src=pdf-custom-synthesis
https://www.atlasantibodies.com/products/primary-antibodies/triple-a-polyclonals/anti-adam20-antibody-hpa059377/
https://www.thermofisher.cn/cn/zh/antibody/product/ADAM20-Antibody-Polyclonal/PA5-63714
https://www.venaxis.com/shop/csb-pa760706-elisa-adam20-anti-1988?category=2
https://www.crysalin.com/shop/csb-pa760706-elisa-adam20-anti-1988
https://www.biocompare.com/pfu/110447/soids/317637/Antibodies/ADAM20
https://www.benchchem.com/product/b12384107#comparing-different-adam20-antibody-performance
https://www.benchchem.com/product/b12384107#comparing-different-adam20-antibody-performance
https://www.benchchem.com/product/b12384107#comparing-different-adam20-antibody-performance
https://www.benchchem.com/product/b12384107#comparing-different-adam20-antibody-performance
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12384107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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